molecular formula C23H18BrN3O5 B12028689 2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate CAS No. 769148-18-7

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate

Cat. No.: B12028689
CAS No.: 769148-18-7
M. Wt: 496.3 g/mol
InChI Key: ATIVPASJDSLYDP-AFUMVMLFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate typically involves a multi-step process. One common method involves the condensation of 4-bromophenyl hydrazine with 4-methoxybenzoyl chloride to form an intermediate hydrazone. This intermediate is then

Properties

CAS No.

769148-18-7

Molecular Formula

C23H18BrN3O5

Molecular Weight

496.3 g/mol

IUPAC Name

[2-[(E)-[(2-anilino-2-oxoacetyl)hydrazinylidene]methyl]-4-bromophenyl] 4-methoxybenzoate

InChI

InChI=1S/C23H18BrN3O5/c1-31-19-10-7-15(8-11-19)23(30)32-20-12-9-17(24)13-16(20)14-25-27-22(29)21(28)26-18-5-3-2-4-6-18/h2-14H,1H3,(H,26,28)(H,27,29)/b25-14+

InChI Key

ATIVPASJDSLYDP-AFUMVMLFSA-N

Isomeric SMILES

COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC=CC=C3

Canonical SMILES

COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.